Cas no 1864015-30-4 ((2-propylcyclopentyl)methanamine hydrochloride)

• Product Name: (2-propylcyclopentyl)methanamine hydrochloride
• CAS No: 1864015-30-4
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD29041205
• CID: 4625012
• PubChem ID: 121552638
• Update Time: 2025-05-24

(2-propylcyclopentyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-propylcyclopentyl)methanamine hydrochloride

• MDL： MFCD29041205
• Inchi： 1S/C9H19N.ClH/c1-2-4-8-5-3-6-9(8)7-10;/h8-9H,2-7,10H2,1H3;1H
• InChI Key： RHJJUGAQBZUWRN-UHFFFAOYSA-N
• SMILES： C(C1CCCC1CN)CC.Cl

Additional information on (2-propylcyclopentyl)methanamine hydrochloride

Introduction to (2-Propylcyclopentyl)Methanamine Hydrochloride (CAS No. 1864015-30-4)

Introduction

The compound (2-propylcyclopentyl)methanamine hydrochloride, identified by the CAS number 1864015-30-4, is a specialized chemical entity that has garnered attention in various scientific and industrial domains. This compound is a derivative of cyclopentane, a five-membered hydrocarbon ring, with a propyl group attached at the second position and a methanamine moiety connected to the cyclopentane ring. The hydrochloride salt form indicates that the compound exists in its protonated form, which is commonly used in pharmaceutical and chemical applications.

Chemical Structure and Properties

The molecular structure of (2-propylcyclopentyl)methanamine hydrochloride is characterized by its cyclopentane core, which provides stability due to its ring structure. The propyl group introduces branching, enhancing the molecule's lipophilicity, while the methanamine group contributes basic properties, making it suitable for various chemical reactions. The hydrochloride salt form ensures solubility in aqueous solutions, which is advantageous for its application in drug delivery systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, revealing insights into its reactivity and potential interactions with biological systems. These studies highlight the importance of understanding the molecular dynamics of such compounds for optimizing their use in therapeutic applications.

Synthesis and Applications

The synthesis of (2-propylcyclopentyl)methanamine hydrochloride typically involves multi-step organic reactions, including alkylation and cyclization processes. Recent research has focused on developing more efficient and environmentally friendly synthesis methods, leveraging catalytic systems to minimize waste and energy consumption.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its unique structure allows it to interact with specific biological targets, making it a candidate for treating various diseases. For instance, studies have explored its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

Moreover, the compound's properties make it valuable in materials science, where it can serve as a building block for advanced polymers or surfactants. Its ability to form stable complexes with other molecules enhances its utility in these applications.

Recent Research Findings

Recent studies have delved into the pharmacokinetic properties of (2-propylcyclopentyl)methanamine hydrochloride, providing critical insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are essential for determining its suitability as a drug candidate and optimizing its bioavailability.

Additionally, researchers have investigated the compound's interactions with cellular membranes, revealing its potential as a membrane-active agent. This property could be harnessed in developing novel drug delivery systems or antimicrobial agents.

In conclusion, (2-propylcyclopentyl)methanamine hydrochloride (CAS No. 1864015-30-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an intriguing subject for ongoing research and development efforts.